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Compound of Interest

Compound Name: 2-Methoxy-6-(2-nitroethyl)phenol
CAS No.: 96853-40-6
Cat. No.: B2812124
Get Quote
. J

Executive Safety Summary

Urgent Directive: Treat 2-Methoxy-6-(2-nitroethyl)phenol as a thermally unstable, energetic
material capable of forming shock-sensitive salts.

As a Senior Application Scientist, | must emphasize that this is not standard organic waste. The
presence of a nitroethyl side chain on a phenolic ring creates a "dual-trigger" hazard:

* Phenolic Acidity: Corrosive to tissue and toxic by absorption.
« Nitroethyl Instability: The

-protons adjacent to the nitro group are acidic. Exposure to bases (even weak ones like
sodium bicarbonate) can generate nitronate salts, which are frequently explosive when dry.

Immediate Action:
+ DO NOT mix with alkaline waste streams (bases, bleach, ammonia).

e DO NOT allow residues to dry out in ground-glass joints.
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o DO NOT dispose of in general trash or general solvent cans without segregation.

Chemical Profile & Hazard Characterization

Understanding the physicochemical properties is the first step in a self-validating safety system.

Property Data / Characteristic Operational Implication

) Phenol ring w/ Methoxy & Dual hazard: Corrosive
Chemical Structure

Nitroethyl groups (Phenol) + Energetic (Nitro)

. ] ] Dust inhalation hazard;
Physical State Yellow Crystalline Solid

permeates gloves.

Soluble in organic solvents
Solubility (DCM, EtOACc); Sparingly

soluble in water.

Use non-halogenated organic

waste streams if dissolved.

~7.0-8.0 (Phenolic OH); ~9.0

; CRITICAL: Reacts with bases
Acidity (pKa) (Nitroethyl
to form unstable salts.
-H)
- Heat & Shock Sensitive Keep away from heat sources
Stability _ o .
(Potential) and friction points.
Characteristic Waste Requires separate hazardous
RCRA Status

(D001/D003 potential); Toxic

waste labeling.

The "Nitronate Trap": A Critical Mechanism

Expertise Insight: Many incidents occur because researchers treat this compound simply as

"toxic." You must understand the Nef Reaction and Nitronate formation logic to handle this

safely.

When 2-Methoxy-6-(2-nitroethyl)phenol encounters a base (

), it deprotonates at the carbon alpha to the nitro group, forming a nitronate anion:

Why this matters:
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o Explosive Potential: Metal nitronates (Sodium/Potassium salts) are often shock-sensitive
explosives, similar to picric acid salts.

o Exothermicity: The reaction with strong bases is exothermic, potentially triggering thermal
decomposition of the bulk material.

Protocol Rule: Never use basic spill kits (e.g., limestone, sodium carbonate) to neutralize spills
of this substance. Use clay-based absorbents or vermiculite only.

Segregation Logic (Visualized)

The following diagram illustrates the decision-making logic for segregating this chemical. This
Is a self-validating system: if you follow the "No" paths, you avoid the critical hazards defined
above.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2812124?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Waste: 2-Methoxy-6-(2-nitroethyl)phenol

Physical State?

/ﬂssolvedwre Solid

Liquid Solution Solid / Residue
Contains Bases/Caustics? Container Type?

No Yes (NaOH, KOH, Amines) /Mixed w/ Basic Waste “\ Vial/Weigh Boat

STOP: EXPLOSION RISK
(Nitronate Formation)

Double Bag (Polyethylene)

. - -
ol Ll st Label: Toxic/Reactive

No (Compatible Solvents) \ Yes (Peroxides, Nitric Acid)

Segregated Organic Waste STOP: FIRE RISK

(Label: Nitro-Phenolic Hazard) (Exothermic Reaction)

Click to download full resolution via product page

Caption: Segregation workflow preventing Nitronate formation and accidental energetic
discharge.

Step-by-Step Disposal Protocols
A. Solid Waste (Pure Compound)
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e PPE Selection: Wear nitrile gloves (double-gloved recommended due to phenol permeation)
and safety goggles.

o Container: Use a wide-mouth high-density polyethylene (HDPE) jar or a dedicated glass
waste bottle. Do not use metal containers (reacts with phenols).

» Wetting (Stabilization): If the solid is dry and old, lightly mist with water or a high-boiling inert
solvent (e.g., mineral oil) to desensitize it against friction.

» Labeling: Affix a hazardous waste tag.
o Constituents: "2-Methoxy-6-(2-nitroethyl)phenol”

o Hazard Checkboxes: Toxic, Corrosive, Reactive (if applicable by local definition).

Storage: Store in a cool, dark flammable cabinet until pickup.

B. Liquid Waste (Reaction Mixtures/Mother Liquors)

o Compatibility Check: Ensure the solvent stream is free of bases (amines, hydroxide) and
strong oxidizers.

e Quenching (If necessary):

o If the mixture is alkaline, acidify carefully with dilute HCI or H2SO4 to pH 5-6 before
disposal. This ensures the compound exists as the stable phenol, not the unstable
nitronate salt.

o Control: Monitor temperature; do not allow to exceed 30°C.
e Segregation: Pour into a dedicated "Organic Waste - Toxic" container.
o Preferred Solvents: Ethyl Acetate, Dichloromethane, Ethanol (Acidified).

o Avoid: Acetone/Ketones (if highly basic conditions exist, risk of condensation reactions).

C. Contaminated Glassware

e Rinse: Triple rinse with a compatible solvent (ethanol or acetone).
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o Collect Rinsate: Add rinsate to the Liquid Waste container described above.
» Final Wash: Only after triple rinsing can the glassware be washed with soap and water.

Emergency Procedures

Spill Response
e Minor Spill (<59):

o Evacuate immediate area.[1][2]
o Cover spill with Vermiculite or Dry Sand. (Do not use "Spill-X-C" or caustic neutralizers).
o Scoop carefully using a plastic scoop (non-sparking) into a waste pail.
o Wipe area with solvent-dampened pads; dispose of pads as solid hazardous waste.
e Major Spill / Dry Powder Release:
o Evacuate the lab.
o Do not attempt cleanup if dust is airborne (explosion hazard).

o Contact EHS/HazMat immediately.

Exposure First Aid[4]

o Skin Contact: Phenols anesthetize the skin (humbing sensation). Wash immediately with
PEG-300 or PEG-400 (Polyethylene Glycol) if available, then copious water. Water alone is
less effective for phenols.

e Eye Contact: Flush for 15 minutes. Seek medical attention immediately.

Regulatory & Compliance (RCRA)

While 2-Methoxy-6-(2-nitroethyl)phenol may not have a specific named "U-List" or "P-List"
code, it is regulated under the Resource Conservation and Recovery Act (RCRA) via
characteristics:
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o Characteristic of Reactivity (D003): If the specific batch is determined to be explosive or
forms explosive mixtures with water.

o Characteristic of Toxicity: Due to the phenolic component.[3]

e Generator Status: You must characterize this waste. "Unlisted Hazardous Waste" is the
default safe categorization.

Transport (DOT):

o Likely Class 6.1 (Toxic Solids, Organic, N.O.S.) or Class 4.1 (Flammable Solids) depending
on formulation.

o Proper Shipping Name: Toxic solids, organic, n.o.s. (contains 2-Methoxy-6-(2-
nitroethyl)phenol).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/chem-compatibility-chart.pdf
https://www.benchchem.com/product/b2812124/docs?utm_src=pdf-body#proper-disposal-procedures-2-methoxy-6-2-nitroethyl-phenol-1-2
https://www.benchchem.com/product/b2812124/docs?utm_src=pdf-body#proper-disposal-procedures-2-methoxy-6-2-nitroethyl-phenol-1-2
https://nap.nationalacademies.org/catalog/12654/prudent-practices-in-the-laboratory-handling-and-management-of-chemical
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1000
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-4-nitro-phenol
https://www.benchchem.com/product/b2812124?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2812124?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Sources

1. fishersci.com [fishersci.com]

2. tcichemicals.com [tcichemicals.com]

3. vumc.org [vumc.org]

 To cite this document: BenchChem. [Proper Disposal Procedures: 2-Methoxy-6-(2-
nitroethyl)phenol[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2812124/docs#proper-disposal-procedures-2-
methoxy-6-2-nitroethyl-phenol-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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